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Compound of Interest

Compound Name: DNL343

Cat. No.: B12390914

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides comprehensive, step-by-step
procedures for the safe disposal of DNL343, an investigational CNS penetrant eukaryotic
initiation factor 2B (elF2B) activator. Adherence to these protocols is crucial for maintaining a
safe research environment and ensuring regulatory compliance.

Immediate Safety and Handling Protocols

According to its Material Safety Data Sheet, DNL343 is not classified as a hazardous
substance or mixture.[1] However, standard laboratory safety precautions should always be
observed.

Personal Protective Equipment (PPE):

» Wear appropriate protective clothing, such as a lab coat.
e Use chemical-resistant gloves.

o Wear eye protection, such as safety glasses or goggles.
In Case of Accidental Exposure:

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
cardiopulmonary resuscitation (CPR), avoiding mouth-to-mouth resuscitation.
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» Skin Contact: Thoroughly rinse the affected skin with plenty of water. Remove any
contaminated clothing and footwear and seek medical attention.[1]

o Eye Contact: Immediately flush the eyes with large amounts of water, holding the eyelids
open. Remove contact lenses if present and easy to do so. Seek prompt medical attention.

[1]

 Ingestion: If the person is conscious, rinse their mouth with water. Do not give anything by
mouth to an unconscious person and do not induce vomiting unless directed by medical
personnel. Get medical attention.[1]

Spill Management Procedures

In the event of a DNL343 spill, follow these steps to ensure safe cleanup and containment:

o Absorb the Spill: Use a finely-powdered, liquid-binding material such as diatomite or
universal binders to absorb the solution.[1]

o Decontaminate Surfaces: Scrub the affected surfaces and any contaminated equipment with
alcohol to decontaminate them.[1]

o Dispose of Contaminated Materials: All contaminated materials, including the absorbent
powder and cleaning supplies, must be disposed of according to the disposal procedures
outlined below.[1]

Step-by-Step Disposal Procedures for DNL343

The proper disposal of DNL343 and any associated contaminated materials is critical. The
following workflow outlines the necessary steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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